Cas no 2308474-77-1 (3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2308474-77-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6302195
• PubChem ID: 165533127
• Update Time: 2025-06-12

3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• 3-cyclopropyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• EN300-1579946
• 2308474-77-1

• Inchi： 1S/C27H32N2O5/c1-16(2)23(14-25(30)28-24(26(31)32)13-17-11-12-17)29-27(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24?/m0/s1
• InChI Key： LHWQIVVDEKCVSW-UXMRNZNESA-N
• SMILES： OC(C(CC1CC1)NC(C[C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Recent Advances in the Study of 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2308474-77-1)

The compound 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2308474-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that improves yield and purity. The protocol involves the use of solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc-protected amino acid to facilitate selective deprotection and coupling reactions. This advancement is particularly significant for the scalable production of derivatives for further biological evaluation.

In addition to synthetic improvements, recent investigations have explored the biological activity of 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain proteases, which could be leveraged for the development of novel protease inhibitors. Furthermore, its structural similarity to known peptide-based therapeutics has prompted research into its potential as a scaffold for drug design, particularly in the treatment of metabolic disorders and infectious diseases.

Another notable development is the application of this compound in the field of targeted drug delivery. Researchers have functionalized the molecule with various targeting ligands to enhance its specificity and efficacy. For instance, a recent study in Advanced Drug Delivery Reviews (2024) highlighted its use in conjugates designed for tumor-specific delivery, demonstrating improved pharmacokinetic profiles and reduced off-target effects in preclinical models.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid as a versatile tool in drug discovery and development.

In conclusion, recent studies on 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2308474-77-1) highlight its significance in chemical biology and pharmaceutical research. Advances in synthesis, biological activity, and drug delivery applications position this compound as a valuable candidate for further investigation. Future research should focus on addressing the remaining challenges to unlock its full therapeutic potential.